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Compound of Interest

Compound Name: Ethynylcyclobutane
CAS No.: 50786-62-4
Cat. No.: B3031559
Get Quote
. J

CAS: 50786-62-4 | Formula: CeHs | MW: 80.13 g/mol [1][2]

Executive Summary

Ethynylcyclobutane is a high-value, structurally rigid building block used in medicinal
chemistry to introduce conformational restriction without adding excessive lipophilicity.[1][2]
Despite its utility as a bioisostere for linear alkyl chains or phenyl rings, it suffers from chronic
commercial scarcity.[1][2]

While listed by aggregators, "on-the-shelf* stock is rare.[1][2] When available, costs frequently
exceed €1,000 per gram, positioning it as a "Make" rather than "Buy" candidate for most
research programs.[1][2] This guide provides a validated synthesis protocol to bypass supply
chain bottlenecks and outlines critical handling procedures for this volatile hydrocarbon.[1][2]

Commercial Landscape & Sourcing Strategy
Market Status[1][2]
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¢ Availability: Low.[1][2] Most listings are "Ghost Inventory” (lead times >4 weeks, indicating
on-demand synthesis).[1][2]

e Primary Suppliers: Apollo Scientific, CymitQuimica (often re-sellers).[1][2]
o Cost Analysis: Prohibitive for scale-up (>1g).

o Purity Concerns: Commercial samples often contain polymerization inhibitors that may
interfere with sensitive metal-catalyzed couplings (e.g., Sonogashira).[1][2]

Decision Matrix: Make vs. Buy

Use the following logic to determine your sourcing path:

Requirement Analysis

Quantity Needed?

> 100 mg

Timeline?

Flexible < 100 mg

Budget Constraints? Urgent (< 1 week)

High Sensitivity

MAKE (In-House)

BUY (Custom Synthesis)
Est. Cost: $1,200/g
Lead Time: 4-6 Weeks

Est. Cost: $40/g
Time: 3 Days

Click to download full resolution via product page
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Figure 1: Sourcing decision tree. Due to high commercial markups, in-house synthesis is
recommended for any quantity exceeding 100 mg.[1]

Technical Profile & Handling

Critical Warning: Ethynylcyclobutane is a volatile liquid (BP ~66°C).[1][2] Standard rotary
evaporation protocols will result in significant product loss.[1][2]

Property Value Operational Note

Do not evaporate solvents <

Boiling Point 66.4°C (760 mmHg)
100 mbar at RT.[1][2]
) Less dense than water; floats
Density 0.85 g/cm?3 ) )
during extraction.[1][2]
) Highly Flammable.[1][2] Store
Flash Point < 23°C (Est.) , _ _
in explosion-proof fridge.
Store neat at -20°C. Dilute in
Stability Polymerization Risk solvent for long-term storage.

[1](2]

Synthesis Protocol (The "Make" Option)

Since commercial sourcing is inefficient, the Corey-Fuchs Homologation starting from cheap
cyclobutanecarboxylic acid is the industry-standard route.[1][2] It is robust, scalable, and avoids
the ring-strain issues associated with cyclizing linear precursors.[1][2]

Reaction Pathway

cgﬁibﬁ?xgij 1. Reduction Cyclobutyl- 2. Oxidation Cyclobutane- 3. Corey-Fuchs
(Ch);ap) (LiAIH4) methanol (Swern/PCC) carbaldehyde (CBr4, PPh3)

gem-Dibromo- 4. Elimination Ethynyl-
alkene (n-BuLi) cyclobutane
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Figure 2: Four-step synthesis route from cyclobutanecarboxylic acid. The final elimination step
yields the target terminal alkyne.[1][2]

Detailed Methodology

Target Scale: 10 mmol (approx. 0.8 g final product)

Step 1 & 2: Preparation of Cyclobutanecarbaldehyde

Note: This intermediate is commercially available but volatile.[1][2] Fresh preparation is
recommended.

e Reduction: Treat cyclobutanecarboxylic acid (1.0 g, 10 mmol) with LiAlH4 (1.2 equiv) in THF
at 0°C. Quench with Fieser method.

o Oxidation: Subject the crude alcohol to Swern oxidation (Oxalyl chloride/DMSOQO) at -78°C.

« Purification: Distill carefully or use crude immediately due to volatility.[1][2]

Step 3: Formation of gem-Dibromoalkene[1][2]

e Reagents: CBra (1.5 equiv), PPhs (3.0 equiv), Zn dust (1.5 equiv - optional but improves
yield).

» Solvent: Dichloromethane (DCM), anhydrous.[1][2]
e Procedure:

o Dissolve PPhs in DCM at 0°C. Add CBra and stir for 20 mins (solution turns
yellow/orange).

[¢]

Add cyclobutanecarbaldehyde (1.0 equiv) dropwise.[1][2]

Stir at RT for 2-4 hours.

[¢]

o

Precipitate POPhs by adding cold hexanes; filter.[1][2][3]

o

Concentrate filtrate and purify via silica flash chromatography (100% Hexanes).[1][2]
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Step 4: Lithium-Halogen Exchange to Alkyne[1][2]
¢ Reagents: n-Butyllithium (2.2 equiv, 2.5M in hexanes).[1][2]

e Solvent: THF, anhydrous, -78°C.

e Procedure:

o

Cool gem-dibromoalkene solution to -78°C.[1][2]

o

Add n-BuLi dropwise over 15 mins. (First eq. performs Li-Br exchange; second eq. effects
elimination).

o

Stir 1h at -78°C, then warm to 0°C for 30 mins.

[¢]

Quench: Add Saturated NH4Cl solution.

« Isolation (CRITICAL):
o Extract with Pentane (low BP allows easier removal).[1][2]
o Dry over MgSOa.[1][2][3]

o Do NOT use a Rotavap. Distill the pentane off using a short-path distillation head at
atmospheric pressure.[1][2] The product (BP 66°C) will remain in the pot if bath temp is
carefully controlled (40-45°C), or co-distill if using as a solution.[1][2]

Applications in Drug Discovery
Ethynylcyclobutane serves as a rigid bioisostere.[1][2]
 Linker Rigidification: Replacing a propargyl or propyl chain with ethynylcyclobutane

restricts conformational freedom, potentially reducing entropic penalty upon binding to a
target protein.[1][2]

e Click Chemistry: The terminal alkyne is a prime handle for CUAAC (Copper-Catalyzed Azide-
Alkyne Cycloaddition) to generate triazole libraries.[1][2]
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e Metabolic Stability: The cyclobutane ring is generally more metabolically stable than linear
alkyl chains, resisting P450 oxidation at the alpha-position due to steric bulk and ring strain.

[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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